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Compound of Interest

Compound Name: 1-(4-Aminoindolin-1-yl)ethanone

Cat. No.: B174400

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-Aminoindolin-1-yl)ethanone is an indoline derivative of significant interest in medicinal
chemistry and drug discovery. The indoline scaffold is a core structural motif in a multitude of
biologically active compounds. This technical guide provides a summary of the key molecular
properties of 1-(4-Aminoindolin-1-yl)ethanone, a representative synthetic protocol, and a
conceptual workflow for its synthesis and characterization.

Core Molecular Data

The fundamental molecular properties of 1-(4-Aminoindolin-1-yl)ethanone are summarized in
the table below.
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Property Value Reference
Molecular Weight 176.22 g/mol [1112]
Molecular Formula C10H12N20 [1][2]
CAS Number 17274-64-5 [1][2]
1-(4-Amino-2,3-dihydro-1H-
Synonym )
indol-1-yl)ethanone
Room temperature, inert
Storage Conditions atmosphere, protected from [2]

light

Potential Applications in Drug Discovery

While specific biological activities for 1-(4-Aminoindolin-1-yl)ethanone are not extensively
documented in publicly available literature, indole and indoline derivatives are pivotal in the
development of therapeutics. They are known to be key intermediates in the synthesis of
compounds targeting a range of diseases. For instance, derivatives of 1-(1H-indol-1-
yl)ethanone have been investigated as potent and selective inhibitors of the CBP/EP300
bromodomain, which are epigenetic targets in the treatment of castration-resistant prostate
cancer. The structural motifs present in 1-(4-Aminoindolin-1-yl)ethanone make it a valuable
building block for creating libraries of compounds for screening against various therapeutic
targets, including kinases and other enzymes implicated in cancer and inflammatory diseases.

Experimental Protocol: Synthesis of 1-(4-
Aminoindolin-1-yl)ethanone

The following is a representative experimental protocol for the acylation of an aminoindoline.
This protocol is based on general chemical principles and may require optimization for specific
laboratory conditions and scales.

Obijective: To synthesize 1-(4-Aminoindolin-1-yl)ethanone via N-acetylation of 4-
aminoindoline.

Materials:
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e 4-Aminoindoline

e Acetic anhydride

o Pyridine or triethylamine (as a base)

e Dichloromethane (DCM) or other suitable aprotic solvent

e Saturated aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and magnetic stirrer

e Thin Layer Chromatography (TLC) apparatus

« Silica gel for column chromatography

¢ Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve 4-aminoindoline in anhydrous
dichloromethane. Place the flask in an ice bath to cool the solution to 0°C.

o Addition of Base: Add an appropriate amount of a non-nucleophilic base, such as pyridine or
triethylamine, to the solution.

o Acetylation: While stirring, slowly add acetic anhydride dropwise to the cooled solution.

» Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC). The reaction is typically complete within a few hours.

o Work-up: Once the reaction is complete, quench the reaction by slowly adding a saturated
agueous solution of sodium bicarbonate to neutralize any excess acetic anhydride and acid
byproducts.
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o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with
dichloromethane. Combine the organic layers.

e Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous
magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced
pressure to obtain the crude product.

« Purification: Purify the crude product by silica gel column chromatography using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1-(4-
Aminoindolin-1-yl)ethanone.

o Characterization: Confirm the identity and purity of the final product using techniques such
as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-
Performance Liquid Chromatography (HPLC).

Synthesis and Characterization Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of 1-
(4-Aminoindolin-1-yl)ethanone.

Final Product;
1-(a-Aminoindolin-1-yl)ethanone

Purification
(Column Chromatography)

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and characterization of 1-(4-Aminoindolin-1-
yl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-body-img
https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-body
https://www.benchchem.com/product/b174400?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Synthonix, Inc > 17274-64-5 | 1-(4-Aminoindolin-1-yl)ethanone [synthonix.com]
e 2.17274-64-5|1-(4-Aminoindolin-1-yl)ethanone|BLD Pharm [bldpharm.com]

 To cite this document: BenchChem. [Technical Guide: 1-(4-Aminoindolin-1-yl)ethanone].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b174400#1-4-aminoindolin-1-yl-ethanone-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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